1-Hexanethiol 1-Hexanethiol 1-Hexanethiol is an organothiol that forms a self-assembled monolayer (SAM) on a variety of nanoparticles. It consists of S head group, CH2 alkane chain, and CH3 terminal group.
1-Hexanethiol (HT) is a non-polar alkanethiol that forms a self-assembled monolayer (SAM) on a variety of surfaces. It facilitates the immobilization of surface atoms and can be used in chemical sensing processes.
1-Hexanethiol is an organic sulfur compound that belongs to the class of mercaptans. Mercaptans have a characteristic odor and are regarded as the major contributors to several foods and beverage aromas.
1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste.
N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).
Brand Name: Vulcanchem
CAS No.: 111-31-9
VCID: VC21090590
InChI: InChI=1S/C6H14S/c1-2-3-4-5-6-7/h7H,2-6H2,1H3
SMILES: CCCCCCS
Molecular Formula: C6H14S
CH3(CH2)5SH
C6H14S
Molecular Weight: 118.24 g/mol

1-Hexanethiol

CAS No.: 111-31-9

Reference Standards

Cat. No.: VC21090590

Molecular Formula: C6H14S
CH3(CH2)5SH
C6H14S

Molecular Weight: 118.24 g/mol

* For research use only. Not for human or veterinary use.

1-Hexanethiol - 111-31-9

Description 1-Hexanethiol is an organothiol that forms a self-assembled monolayer (SAM) on a variety of nanoparticles. It consists of S head group, CH2 alkane chain, and CH3 terminal group.
1-Hexanethiol (HT) is a non-polar alkanethiol that forms a self-assembled monolayer (SAM) on a variety of surfaces. It facilitates the immobilization of surface atoms and can be used in chemical sensing processes.
1-Hexanethiol is an organic sulfur compound that belongs to the class of mercaptans. Mercaptans have a characteristic odor and are regarded as the major contributors to several foods and beverage aromas.
1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste.
N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).
CAS No. 111-31-9
Molecular Formula C6H14S
CH3(CH2)5SH
C6H14S
Molecular Weight 118.24 g/mol
IUPAC Name hexane-1-thiol
Standard InChI InChI=1S/C6H14S/c1-2-3-4-5-6-7/h7H,2-6H2,1H3
Standard InChI Key PMBXCGGQNSVESQ-UHFFFAOYSA-N
SMILES CCCCCCS
Canonical SMILES CCCCCCS
Boiling Point 304 °F at 760 mm Hg (NIOSH, 2016)
151.0 °C
151 °C
304°F
Flash Point 68 °F (NIOSH, 2016)
30 °C
68°F
Melting Point -113 °F (NIOSH, 2016)
-81.0 °C
Mp -81 °
-81°C
-113°F

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator